Cas no 899960-53-3 (ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate
• CAS No: 899960-53-3
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 5500099
• Update Time: 2025-09-23

ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetate
• ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

• Inchi： 1S/C13H15N3O4S/c1-4-20-9(17)7-21-8-5-6-14-11-10(8)12(18)16(3)13(19)15(11)2/h5-6H,4,7H2,1-3H3
• InChI Key： VIKOQGKFFBPJFB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate: A Key Compound in Pharmaceutical Research

ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate is a complex organic compound with a unique molecular structure that has garnered significant attention in the pharmaceutical and biotechnology sectors. Its chemical formula, CAS number 899960-53-3, and structural characteristics make it a valuable candidate for drug discovery and development. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. Recent advancements in synthetic chemistry and molecular biology have further highlighted its potential in therapeutic applications.

The pyrido[2,3-d]pyrimidine core is a critical structural feature of this compound, providing a scaffold for various functional groups that enhance its biological activity. The sulfanyl group at the 5-position of the pyrido[2,3-d]pyrimidine ring plays a pivotal role in modulating the compound's interactions with target proteins. Additionally, the ethyl and acetate substituents contribute to the compound's solubility and metabolic stability, making it a promising candidate for oral administration. These structural elements are not only essential for its pharmacological profile but also represent key areas of focus in ongoing research.

Recent studies have demonstrated that ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate exhibits potent inhibitory activity against specific enzymes involved in cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. By inhibiting this pathway, the compound demonstrates significant antitumor effects in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for oncology.

Moreover, the 1,3-dimethyl-2,4-dioxo moiety within the pyrido[2,3-d]pyrimidine ring contributes to the compound's ability to modulate protein kinase activity. This functional group is known to enhance the compound's affinity for ATP-binding sites, a critical aspect in the design of kinase inhibitors. The 2,4-dioxo functionality also stabilizes the molecule, reducing its susceptibility to degradation in biological systems. These features make the compound particularly suitable for long-term therapeutic applications.

Advancements in computational chemistry have further elucidated the molecular mechanisms underlying the compound's biological activity. Molecular docking studies have shown that ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate binds with high specificity to its target proteins, forming hydrogen bonds and hydrophobic interactions that enhance its inhibitory potency. These interactions are crucial for the compound's efficacy and are being actively explored to optimize its therapeutic potential.

Another area of interest is the compound's potential applications in neurodegenerative diseases. A 2024 study in Neuropharmacology highlighted its neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce the accumulation of amyloid-beta plaques and mitigate oxidative stress, suggesting its potential as a therapeutic agent for neurodegenerative conditions. These findings underscore the versatility of the compound in addressing multiple disease mechanisms.

The sulfanyl group in the compound is also being investigated for its role in modulating redox reactions. Research published in Free Radical Biology and Medicine in 2023 indicated that the sulfanyl moiety enhances the compound's antioxidant properties, providing additional therapeutic benefits. This dual functionality—targeting both kinase pathways and oxidative stress—positions the compound as a multifaceted therapeutic agent.

From a synthetic perspective, the development of ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate has been facilitated by advances in asymmetric catalysis and green chemistry. These methodologies allow for the efficient and environmentally friendly synthesis of the compound, reducing the need for harsh reagents and minimizing byproduct formation. This is particularly important in the context of pharmaceutical manufacturing, where sustainability and cost-effectiveness are critical considerations.

Furthermore, the compound's pharmacokinetic properties are being optimized to enhance its bioavailability and reduce side effects. Studies on its metabolic pathways have revealed that the acetate group plays a key role in its metabolism, with the compound being rapidly converted into metabolites that are efficiently excreted via the kidneys. This metabolic profile is advantageous for therapeutic applications, as it minimizes the risk of accumulation and toxicity.

In conclusion, ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate represents a significant advancement in the field of pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for the development of new therapies. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its role as a key compound in modern drug discovery.